Cas no 84211-94-9 (4-(Ethylthio)benzaldehyde)
4-(Ethylthio)benzaldehyde structure
Product Name:4-(Ethylthio)benzaldehyde
CAS No:84211-94-9
MF:C9H10OS
MW:166.240101337433
MDL:MFCD01318145
CID:90874
PubChem ID:7006654
Update Time:2025-04-18
4-(Ethylthio)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(Ethylthio)benzaldehyde
- 4-ethylsulfanylbenzaldehyde
- 4-ethylthiobenzaldehyde
- 4-(Ethylsulfanyl)Benzaldehyde
- 4-Aethylmercapto-benzaldehyd
- 4-ethanesulfanyl benzaldehyde
- Benzaldehyde,4-(ethylthio)
- DTXSID10426515
- LPRKZLUVZOFDDT-UHFFFAOYSA-N
- 84211-94-9
- FT-0616772
- AKOS009157410
- 4-ethylsulfanyl-benzaldehyde
- AS-60368
- MFCD01318145
- SCHEMBL710758
- STL301883
- DB-056775
-
- MDL： MFCD01318145
- Inchi： 1S/C9H10OS/c1-2-11-9-5-3-8(7-10)4-6-9/h3-7H,2H2,1H3
- InChI Key： LPRKZLUVZOFDDT-UHFFFAOYSA-N
- SMILES： S(CC)C1C=CC(C=O)=CC=1
- BRN： 1863857
Computed Properties
- Exact Mass: 166.04500
- Monoisotopic Mass: 166.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Color/Form: Yellow liquid
- Density: 1.1
- Boiling Point: 151-153°C 15mm
- Flash Point: 151-153°C/15mm
- Refractive Index: 1.6240
- Water Partition Coefficient: Difficult to mix in water.
- PSA: 42.37000
- LogP: 2.61110
- Sensitiveness: Air Sensitive
- Solubility: (mg/m1)
4-(Ethylthio)benzaldehyde Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(Ethylthio)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208273-1g |
4-(Ethylthio)benzaldehyde |
84211-94-9 | 97% | 1g |
￡358.00 | 2022-03-01 | |
| Fluorochem | 208273-2g |
4-(Ethylthio)benzaldehyde |
84211-94-9 | 97% | 2g |
￡584.00 | 2022-03-01 | |
| TRC | B434055-100mg |
4-(Ethylthio)benzaldehyde |
84211-94-9 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B434055-500mg |
4-(Ethylthio)benzaldehyde |
84211-94-9 | 500mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B434055-1g |
4-(Ethylthio)benzaldehyde |
84211-94-9 | 1g |
$ 320.00 | 2022-06-07 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L17624-1g |
4-(Ethylthio)benzaldehyde, 97+% |
84211-94-9 | 97+% | 1g |
￥977.00 | 2023-03-06 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L17624-5g |
4-(Ethylthio)benzaldehyde, 97+% |
84211-94-9 | 97+% | 5g |
￥3736.00 | 2023-03-06 | |
| abcr | AB146295-1 g |
4-(Ethylthio)benzaldehyde, 97%; . |
84211-94-9 | 97% | 1g |
€75.60 | 2023-05-09 | |
| abcr | AB146295-5 g |
4-(Ethylthio)benzaldehyde, 97%; . |
84211-94-9 | 97% | 5g |
€189.00 | 2023-05-09 | |
| eNovation Chemicals LLC | D767227-1g |
4-(Ethylthio)benzaldehyde |
84211-94-9 | 98% | 1g |
$175 | 2023-09-02 |
4-(Ethylthio)benzaldehyde Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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